Cas no 1360364-21-1 (tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate)

• Product Name: tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• CAS No: 1360364-21-1
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD18445744
• CID: 2094359
• PubChem ID: 19594630
• Update Time: 2025-07-22

tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• CS-0047877
• SB46633
• 6-Boc-Octahydropyrrolo[3,4-b]morpholine
• (4aR,7aR)-6-Boc-octahydropyrrolo[3,4-b][1,4]oxazine
• tert-butyl trans-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate
• SY097127
• EN300-108154
• tert-butyl cis-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• 6-Boc-octahydropyrrolo[3,4-b][1,4]oxazine
• MFCD15072064
• P12402
• 1360364-21-1
• AS-51321
• tert-butyl 3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate
• SCHEMBL8329344
• SY248038
• MFCD18445744
• 138027-02-8
• DA-45688
• AKOS005218392
• NFA02693
• trans-6-Boc-octahydropyrrolo[3,4-b][1,4]oxazine ee

• MDL： MFCD18445744
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-6-8-9(7-13)15-5-4-12-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： AUXXIKSVHUSTOA-UHFFFAOYSA-N
• SMILES： O1CCNC2CN(C(=O)OC(C)(C)C)CC12

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate

Introduction to Tert-butyl Octahydropyrrolo[3,4-b]morpholine-6-carboxylate (CAS No. 1360364-21-1)

Tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate, a compound with the CAS number 1360364-21-1, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of octahydropyrrolo[3,4-b]morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structure of tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate features a bicyclic framework consisting of a pyrrolidine ring fused with a morpholine moiety. The presence of a tert-butyl group at the 6-position of the morpholine ring introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. This structural feature makes it an attractive candidate for further investigation in drug design and development.

In recent years, there has been growing interest in exploring the pharmacological properties of octahydropyrrolo[3,4-b]morpholine derivatives. These compounds have shown promise in various preclinical studies as potential inhibitors of enzymes and receptors involved in inflammatory and infectious diseases. The unique structural motif of this class of molecules allows for selective binding to biological targets, making them valuable tools for drug discovery.

One of the most compelling aspects of tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate is its potential as a scaffold for developing novel therapeutic agents. Researchers have been particularly interested in its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By targeting these enzymes, compounds like tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate could offer new treatments for conditions such as arthritis, asthma, and other inflammatory disorders.

The synthesis of tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate presents unique challenges due to its complex bicyclic structure. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework. These methods not only improve efficiency but also allow for the introduction of functional groups at specific positions, enhancing the pharmacological properties of the molecule.

Recent studies have highlighted the importance of optimizing the pharmacokinetic profile of drug candidates. The tert-butyl group in tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate plays a crucial role in determining its metabolic stability and bioavailability. By carefully tuning this structural feature, researchers can enhance the compound's half-life and reduce unwanted side effects. This underscores the need for thorough characterization and optimization during the drug development process.

The biological activity of tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent inhibitory effects on various enzymatic targets relevant to human health. For instance, it has been shown to inhibit COX-2 selectively over COX-1, reducing inflammation without causing gastrointestinal toxicity. Additionally, its interaction with other proteins involved in cell signaling pathways may contribute to its therapeutic potential.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The case of tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate exemplifies this collaborative effort. Chemists design and synthesize new molecules based on structural motifs that have shown promise in earlier studies. Biologists then evaluate these compounds for their biological activity using cell-based assays and animal models. Pharmacologists further assess their pharmacokinetic properties to ensure that they are suitable for clinical translation.

The future prospects for tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate are promising given its unique structure and demonstrated biological activity. Ongoing research aims to further optimize its properties through structure-activity relationship (SAR) studies and computational modeling. These efforts will help identify analogs with improved efficacy and reduced toxicity. Additionally, exploring new synthetic routes could make large-scale production more feasible.

In conclusion, tert-butyl octahydropyrrolo[3,4-b]morpholine-6-carboxylate, with its CAS number 1360364-21-1, represents an exciting opportunity in pharmaceutical research. Its complex structure and diverse biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing various human health challenges.